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Compound of Interest

Compound Name: G140

Cat. No.: B10824762 Get Quote

These application notes provide detailed protocols for utilizing G140, a potent and selective

small-molecule inhibitor of human cyclic GMP-AMP synthase (cGAS), in in vitro assays. G140
is a valuable tool for researchers, scientists, and drug development professionals investigating

the cGAS-STING signaling pathway and its role in various pathological conditions.

Introduction
Cyclic GMP-AMP synthase (cGAS) is a crucial innate immune sensor that detects cytosolic

double-stranded DNA (dsDNA), a marker of microbial infections and cellular damage.[1] Upon

dsDNA binding, cGAS synthesizes the second messenger cyclic GMP-AMP (cGAMP), which in

turn activates the Stimulator of Interferon Genes (STING) pathway.[1][2][3] This signaling

cascade leads to the production of type I interferons and other pro-inflammatory cytokines.[1]

[2][3] Dysregulation of the cGAS-STING pathway is implicated in various autoimmune and

inflammatory diseases, making cGAS a compelling therapeutic target.[1][2] G140 acts as a

competitive inhibitor, targeting the catalytic pocket of cGAS and preventing the synthesis of

cGAMP by blocking the binding of ATP and GTP.[2][3]

Data Presentation
The inhibitory potency of G140 has been characterized in various biochemical and cellular

assays. The following tables summarize key quantitative data for G140.

Table 1: In Vitro Inhibitory Activity of G140
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Compound Target Species Assay Type IC50 Value Reference

G140 cGAS Human Biochemical 14.0 nM
[1][2][4][5][6]

[7]

G140 cGAS Mouse Biochemical 442 nM
[1][2][4][5][6]

[7][8]

G140 cGAS Human

Cell-based

(IFNB1

mRNA)

1.7 µM [1][2]

G140 cGAS Human

Cell-based

(NF-κB

reporter)

1.36 µM [1]

G140 cGAS Human

Cell-based

(Primary

Macrophages

)

0.86 µM [2][4][6]

Table 2: Cellular Cytotoxicity of G140

Cell Line Metric Value Reference

Human THP-1

Monocytes
LD50 (24h) >100 µM [2][4][6][9]

Signaling Pathway and Mechanism of Action
G140 specifically inhibits the synthesis of cGAMP by cGAS, thereby blocking the downstream

signaling cascade that leads to the production of type I interferons and other inflammatory

cytokines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for G140, a cGAS
Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824762#g140-experimental-protocol-for-in-vitro-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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